4-bromo-N-(3-ethoxypropyl)benzenesulfonamide

• Molecular Formula: C11H16BrNO3S
• Molecular Weight: 322.22 g/mol
• IUPAC Name: 4-bromo-N-(3-ethoxypropyl)benzenesulfonamide
• InChI: InChI=1S/C11H16BrNO3S/c1-2-16-9-3-8-13-17(14,15)11-6-4-10(12)5-7-11/h4-7,13H,2-3,8-9H2,1H3
• InChI Key: CPRJNMMFZJRQGO-UHFFFAOYSA-N
• SMILES: CCOCCCNS(=O)(=O)C1=CC=C(C=C1)Br

Description

4-bromo-N-(3-ethoxypropyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a sulfonamide derivative that possesses unique chemical and physical properties, making it a valuable compound for research purposes.

Mechanism of Action

The mechanism of action of 4-bromo-N-(3-ethoxypropyl)benzenesulfonamide is not well understood. However, it is believed that the compound may inhibit the activity of certain enzymes in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. The compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a critical role in the regulation of acid-base balance in the body. Additionally, the compound has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-bromo-N-(3-ethoxypropyl)benzenesulfonamide is its unique chemical and physical properties, which make it a valuable compound for research purposes. The compound is also relatively easy to synthesize, making it readily available for use in laboratory experiments. However, one of the main limitations of the compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-bromo-N-(3-ethoxypropyl)benzenesulfonamide. One potential direction is the development of new drugs based on the compound's unique chemical and physical properties. Additionally, further research is needed to understand the mechanism of action of the compound and its potential applications in various fields, including medicinal chemistry and cancer research. Finally, more studies are needed to determine the potential toxicity of the compound and its safety for use in laboratory experiments.
In conclusion, this compound is a valuable compound for scientific research due to its unique chemical and physical properties. The compound has potential applications in various fields, including medicinal chemistry and cancer research. Further research is needed to fully understand the mechanism of action of the compound and its potential applications.

Synthesis Methods

The synthesis of 4-bromo-N-(3-ethoxypropyl)benzenesulfonamide involves the reaction of 4-bromo-benzenesulfonyl chloride with 3-ethoxypropylamine in the presence of a base. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

4-bromo-N-(3-ethoxypropyl)benzenesulfonamide has been extensively used in scientific research due to its potential applications in various fields. The compound has been used as a building block for the synthesis of other compounds. It has also been used as a reagent for the synthesis of sulfonamides and sulfonate esters. Additionally, the compound has been used in medicinal chemistry for the development of new drugs.